Cas no 1353972-04-9 (Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine)

• Product Name: Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine
• CAS No: 1353972-04-9
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 2157940
• Update Time: 2025-05-21

Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine
• N-benzyl-N-(piperidin-2-ylmethyl)cyclopropanamine
• AM93761
• Benzylcyclopropylpiperidin-2-ylmethylamine

• Inchi： 1S/C16H24N2/c1-2-6-14(7-3-1)12-18(16-9-10-16)13-15-8-4-5-11-17-15/h1-3,6-7,15-17H,4-5,8-13H2
• InChI Key： XKZOLVAAKWLWKB-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1CCCCN1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 244
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 357.7±15.0 °C at 760 mmHg
• Flash Point: 136.0±11.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine

Recent Advances in the Study of Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine (CAS: 1353972-04-9) in Chemical Biology and Pharmaceutical Research

Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine (CAS: 1353972-04-9) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential therapeutic benefits, making it a subject of intense scientific inquiry.

The structural complexity of Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine, which includes a cyclopropyl group and a piperidine ring, contributes to its unique binding affinity and selectivity for specific biological targets. Researchers have identified its potential as a modulator of neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin pathways. This has led to investigations into its applicability in treating neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease.

Recent preclinical studies have demonstrated that Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine exhibits high bioavailability and favorable pharmacokinetic properties. In vitro and in vivo experiments have shown that the compound can cross the blood-brain barrier effectively, a critical factor for CNS-targeting therapeutics. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further drug development.

One of the key findings from recent research is the compound's ability to selectively bind to specific subtypes of G-protein-coupled receptors (GPCRs). This selectivity minimizes off-target effects and enhances its therapeutic potential. Molecular docking studies have provided insights into the binding interactions between Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine and its target receptors, offering a foundation for the design of more potent and selective analogs.

Despite these promising results, challenges remain in the development of Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine as a therapeutic agent. Further studies are needed to fully understand its long-term safety profile, potential drug-drug interactions, and efficacy in human clinical trials. Researchers are also exploring synthetic routes to optimize the compound's production and scalability for industrial applications.

In conclusion, Benzyl-cyclopropyl-piperidin-2-ylmethyl-amine (CAS: 1353972-04-9) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties position it as a promising candidate for the development of novel therapeutics targeting CNS disorders. Continued research and collaboration across academic and industrial sectors will be essential to unlock its full potential and bring it closer to clinical application.